Cas no 680214-63-5 (4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine)

• Product Name: 4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine
• CAS No: 680214-63-5
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• MDL: MFCD00220793
• CID: 968305
• PubChem ID: 2795317
• Update Time: 2025-11-06

4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine
• AC1MDT3F
• AG-G-59018
• CTK5C7145
• KB-190362
• OR28339
• BS-24613
• SCHEMBL15210421
• 4-Chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine, 95%
• MFCD00220793
• DTXSID60383624
• 680214-63-5
• AKOS009159428
• CS-0209855

• MDL： MFCD00220793
• Inchi： 1S/C12H10Cl2N2O/c1-17-7-10-6-11(14)16-12(15-10)8-2-4-9(13)5-3-8/h2-6H,7H2,1H3
• InChI Key： ZRAKXYRMIAPBMF-UHFFFAOYSA-N
• SMILES： ClC1C=C(COC)N=C(C2C=CC(=CC=2)Cl)N=1

Computed Properties

• Exact Mass: 268.01700
• Monoisotopic Mass: 268.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Melting Point: 0°C
• Boiling Point: 0°C
• Flash Point: 0°C
• PSA: 35.01000
• LogP: 3.59680

4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Additional information on 4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine

Research Briefing on 4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine (CAS: 680214-63-5)

4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine (CAS: 680214-63-5) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the chlorophenyl and methoxymethyl substituents, contribute to its unique chemical properties and biological interactions. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities. Recent literature indicates that 680214-63-5 has been investigated for its inhibitory effects on specific enzymatic targets, which could pave the way for the development of novel therapeutic agents.

One of the most notable advancements in the study of 4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine is its application in the development of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies suggest that derivatives of this compound exhibit promising activity against certain kinase targets, although further optimization and validation are required to assess their clinical potential.

In addition to its potential as a kinase inhibitor, recent research has also explored the compound's utility in other therapeutic areas. For instance, its antimicrobial properties have been investigated, with some studies reporting moderate activity against bacterial and fungal pathogens. These findings underscore the versatility of 680214-63-5 as a scaffold for the design of new bioactive molecules.

The synthesis of 4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine has been refined in recent years, with researchers developing more efficient and scalable methods. These advancements are critical for ensuring the compound's availability for further studies and potential commercialization. Additionally, structural modifications of the parent compound have been explored to enhance its biological activity and pharmacokinetic properties.

Despite the promising findings, challenges remain in the development of 680214-63-5-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize its potential. Future research directions may include the design of prodrugs or the incorporation of the compound into drug delivery systems to overcome these limitations.

In conclusion, 4-chloro-2-(4-chlorophenyl)-6-(methoxymethyl)pyrimidine (CAS: 680214-63-5) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and biological activities make it a promising candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.